![molecular formula C5H14Cl2N2O2 B1377141 2-[(2-Aminoethyl)(methyl)amino]acetic acid dihydrochloride CAS No. 1423033-75-3](/img/structure/B1377141.png)
2-[(2-Aminoethyl)(methyl)amino]acetic acid dihydrochloride
Overview
Description
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H12N2O2.2ClH/c1-7(3-2-6)4-5(8)9;;/h2-4,6H2,1H3,(H,8,9);2*1H . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
This compound has a molecular weight of 205.08 g/mol. It is a powder at room temperature .Scientific Research Applications
Synthesis and Chemical Characterization
Synthesis Techniques and Structural Analysis
Research has been conducted on the synthesis and pharmacological activities of various derivatives of dihydrochloride compounds, including studies on their synthesis methods, stability, and structural confirmation through IR and NMR spectroscopy. For instance, the aminomethylation reactions conducted in mixtures of acetic acid have led to the development of stable crystalline substances, highlighting the compound's utility in creating pharmacologically active molecules (Agababyan et al., 2002).
Advanced Material and Biological Applications
Transition Metal Complexes
Research into novel amino acid-bearing Schiff base ligands, including derivatives of the compound, has shown significant antioxidant and selective xanthine oxidase inhibitory studies. These studies emphasize the compound's role in developing new materials with potential therapeutic applications (Ikram et al., 2015).
Biological Tagging and Carrier-Linked Auxin Preparation
The synthesis of derivatives for use in novel research tools, such as immobilized and carrier-linked forms of indole-3-acetic acid and its conjugates with biochemical tags or biocompatible molecular probes, illustrates the compound's utility in biochemical research and potential therapeutic applications (Ilić et al., 2005).
Antimicrobial and Anticancer Applications
Antibacterial Activity
Studies on the synthesis and evaluation of antibacterial activities of various analogues reveal the compound's potential in contributing to the development of new antibacterial agents. These studies provide insights into the compound's structural basis for activity and its potential utility in addressing bacterial resistance (Kadian et al., 2012).
Anticancer Activity
Research into the synthesis and in vitro anticancer activity of compounds, including 2-[(2-Chloro-6-fluorophenyl)amino]-5-methylphenyl}acetic acid, demonstrates the compound's utility in drug development processes and its potential for contributing to new cancer therapies (Liu Ying-xiang, 2007).
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause certain hazards. Specific hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .
properties
IUPAC Name |
2-[2-aminoethyl(methyl)amino]acetic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O2.2ClH/c1-7(3-2-6)4-5(8)9;;/h2-4,6H2,1H3,(H,8,9);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LLEBTFBPNZHQEJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CCN)CC(=O)O.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H14Cl2N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(2-Aminoethyl)(methyl)amino]acetic acid dihydrochloride | |
CAS RN |
1423033-75-3 |
Source
|
| Record name | 2-[(2-aminoethyl)(methyl)amino]acetic acid dihydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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